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Compound of Interest

Compound Name: (3S)-3-hydroxyoctanoic acid

CAS No.: 33796-86-0

Cat. No.: B1247225

Get Quote

Executive Summary & Chemical Context
(3S)-3-Hydroxyoctanoic acid (CAS 14292-27-4) is a chiral medium-chain fatty acid and a

primary monomer for polyhydroxyalkanoates (PHAs).[1] While often cited in literature as

"biodegradable," laboratory waste must never be treated as environmental compost.[1]

In a research setting, this compound presents specific handling challenges due to its

bifunctional nature (carboxylic acid + hydroxyl group). Improper disposal or mixing with strong

mineral acids can induce spontaneous oligomerization (polyesterification), resulting in viscous,

insoluble "gunk" that can foul waste lines and safety equipment.

This guide provides a self-validating protocol to ensure compliance with EPA/RCRA standards

while maintaining operational continuity.

Safety Profile & Physical Properties
Before initiating disposal, verify the physical state of your specific lot. High-purity isomers often

behave differently than racemic mixtures.
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Property Specification Operational Implication

Physical State
Viscous liquid or low-melting

solid

May require gentle heating

(warm water bath) to transfer

from vials.[1]

Acidity (pKa) ~4.8 (Carboxylic acid)

Weak acid.[1] Do not mix with

Cyanides or Sulfides

(generates toxic gas).

Solubility Ethanol, Chloroform, Methanol

Use ethanol for cleaning

glassware; water solubility is

poor.[1]

Flash Point >110°C (Estimated)

Combustible.[1] Classify as

"Organic Waste" for

flammability protocols.

GHS Hazards H315, H319, H335

Irritant. Standard nitrile gloves

and safety glasses are

mandatory.[1]

Pre-Disposal: Segregation Logic
The most common error in disposing of hydroxy fatty acids is accidental polymerization. Follow

this segregation logic to prevent waste container pressurization or fouling.
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Waste: (3S)-3-Hydroxyoctanoic Acid

Is it mixed with Strong Mineral Acids?
(H2SO4, HCl)

RISK: Uncontrolled Polymerization
(Exothermic Oligomerization)

Yes

Is it mixed with Strong Oxidizers?
(Nitric Acid, Peroxides)

No

RISK: Fire/Explosion Hazard

Yes

SAFE PATH: Segregate into
Non-Halogenated Organic Waste

No

Click to download full resolution via product page

Figure 1: Segregation logic to prevent chemical incompatibility events.

Detailed Disposal Protocols
Protocol A: Trace Amounts (Glassware & Vials)
Use this for: Empty reagent bottles, pipettes, and residual coating on glassware.[1]

Solvent Rinse: Do not use water initially. Rinse the glassware with a small volume of Ethanol

or Isopropanol. The fatty acid is lipophilic and will not dissolve well in water.

Collection: Pour the solvent rinse into the Non-Halogenated Organic Solvent Waste carboy.

Final Wash: Once the bulk material is removed, wash glassware with soap and warm water.

This aqueous rinsate can go down the drain only if no visible organic residue remains.

Protocol B: Bulk Liquid/Solid Waste
Use this for: Expired batches, synthesis byproducts, or contaminated stock.[1]
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Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

metal containers if the waste is acidic and stored for long periods.

Labeling: Label clearly as "Non-Halogenated Organic Waste."

Constituents: List "(3S)-3-Hydroxyoctanoic acid" and any solvents used (e.g., "Ethanol").

Hazard Check: Mark "Irritant" and "Combustible."

PH Check (The Self-Validating Step):

Dip a pH strip into the waste mix.

If pH < 3: Neutralize carefully with dilute Sodium Bicarbonate to pH 5-9 before long-term

storage to prevent acid-catalyzed oligomerization.[1]

If pH > 10: Ensure no aluminum parts are in the waste stream (corrosion risk).

Disposal Route: This waste stream is typically sent for Fuel Blending/Incineration by your

waste management contractor (e.g., Clean Harbors, Veolia).

Protocol C: Spill Cleanup (Emergency)
PPE: Wear nitrile gloves, lab coat, and safety goggles.

Containment: If liquid, dike the spill with absorbent pads or vermiculite.

Neutralization: Dust the area with Sodium Carbonate (Soda Ash) or Sodium Bicarbonate.

Cleanup:

Scoop the absorbed material into a wide-mouth jar.

Label as "Solid Chemical Debris (Contains Organic Acid)."

Clean the surface with an ethanol-soaked wipe, followed by soapy water.

Regulatory & Compliance (RCRA)
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Although (3S)-3-hydroxyoctanoic acid is not explicitly "P-listed" or "U-listed" under 40 CFR

261.33, it is regulated based on its characteristics:

Characteristic of Ignitability (D001): If mixed with flammable solvents (Flash point < 60°C).

Characteristic of Corrosivity (D002): If the waste is aqueous and pH ≤ 2.[2]

Scientist's Note: Do not assume "biodegradable" means "drain safe." In a regulatory context,

introducing high COD (Chemical Oxygen Demand) loads into municipal water systems without

a permit is a violation of the Clean Water Act. Always incinerate chemical inventory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1247225/docs#laboratory-disposal-guide-3s-3-
hydroxyoctanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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